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Compound of Interest

Compound Name: 7-Chloroisoquinoline hydrochloride

Cat. No.: B13263423

Get Quote

Technical Profile: 7-Chloroisoquinoline
Hydrochloride
Core Scaffold for Kinase Inhibitors and Bioactive Heterocycles

Executive Summary
7-Chloroisoquinoline hydrochloride (7-Cl-IQ[1][2]·HCl) is a halogenated isoquinoline

derivative serving as a critical building block in the synthesis of antitumor agents,

anticonvulsants, and kinase inhibitors. Its value lies in the C7-chlorine substituent, which

functions as a stable handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Buchwald-Hartwig), while the isoquinoline nitrogen remains available for salt formation or

quaternization to modulate solubility and pharmacokinetics.

This guide synthesizes the physicochemical data, optimal synthetic routes, and reactivity

profiles required to utilize this compound in high-fidelity drug discovery workflows.
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Chemical Identity & Physicochemical Profile[1][3][4]
[5][6][7][8]
The hydrochloride salt is typically generated in situ or isolated as a stable solid to improve the

water solubility of the lipophilic free base.

Property Data

IUPAC Name 7-Chloroisoquinoline hydrochloride

Common Name 7-Cl-IQ HCl

CAS Number (Free Base) 34784-06-0

CAS Number (Tetrahydro)
82771-60-6 (Note: Often confused; verify

oxidation state)

Molecular Formula C₉H₆ClN[1][2][3][4][5][6][7] · HCl

Molecular Weight 163.60 (Free Base) / 200.06 (HCl Salt)

Appearance Off-white to pale yellow crystalline solid

Melting Point
44–45 °C (Free Base) [1]; >200 °C (HCl Salt,

decomp.)

Solubility

Free Base: Soluble in DCM, EtOAc, MeOH.[8]

HCl Salt: Soluble in Water, DMSO, MeOH;

Insoluble in Et₂O.

pKa (Conj. Acid) ~5.4 (Isoquinoline core) [2]

Synthetic Routes & Process Chemistry
Researchers often face regioselectivity challenges when synthesizing 7-chloroisoquinoline.

Two primary strategies are recommended based on the required purity and scale.

Method A: Oxidative Dehydrogenation (High Purity)
The most reliable laboratory route involves the oxidation of commercially available 7-chloro-

1,2,3,4-tetrahydroisoquinoline. This avoids the regiochemical isomer issues of cyclization
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reactions.

Precursor: 7-chloro-1,2,3,4-tetrahydroisoquinoline (CAS 82771-60-6).[2]

Reagents: Palladium on Carbon (Pd/C) in refluxing decalin or mesitylene; or DDQ (2,3-

Dichloro-5,6-dicyano-1,4-benzoquinone) in dioxane.

Mechanism: Aromatization driven by the restoration of full aromaticity.

Advantage: Yields isomerically pure 7-isomer.

Method B: Pomeranz-Fritsch Cyclization (Classical)
Used for bulk synthesis but requires rigorous purification.

Precursor:m-Chlorobenzaldehyde + Aminoacetal.

Challenge: Cyclization of the meta-substituted Schiff base occurs at both ortho positions,

yielding a mixture of 7-chloroisoquinoline and 5-chloroisoquinoline.

Purification: Fractional crystallization of the nitrate or hydrochloride salts is required to

separate the 7-isomer from the 5-isomer [3].

Visualization: Synthetic Pathways

Method A: Dehydrogenation (Preferred)

Method B: Pomeranz-Fritsch

7-Cl-Tetrahydroisoquinoline Oxidation (Pd/C or DDQ) 7-Chloroisoquinoline (Pure) HCl Salt FormationHCl/Ether

m-Chlorobenzaldehyde

Schiff Base
+ Aminoacetal

Aminoacetal Acid Cyclization (H2SO4) Isomer Mixture (5-Cl & 7-Cl) Fractional Crystallization
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Click to download full resolution via product page

Caption: Comparison of oxidative dehydrogenation (regioselective) vs. Pomeranz-Fritsch

cyclization (mixture).

Reactivity Profile & Functionalization
The 7-chloroisoquinoline scaffold presents two distinct vectors for chemical modification,

enabling the construction of complex SAR (Structure-Activity Relationship) libraries.

The C7-Chlorine Handle (Suzuki/Buchwald Coupling)
Unlike the activated positions in pyridine, the C7 position in isoquinoline is on the benzenoid

ring and behaves similarly to an aryl chloride.

Reactivity: Less reactive than C1-halides but amenable to Pd-catalyzed cross-coupling.

Protocol: Uses Pd(OAc)₂/S-Phos or Pd(dppf)Cl₂ with boronic acids.

Application: Introduction of biaryl motifs common in kinase inhibitors [4].

The C1-Position (Nucleophilic Attack)
The C1 position (adjacent to Nitrogen) is highly electrophilic due to the imine-like character of

the N1-C1 bond.

Reissert Reaction: Reaction with benzoyl chloride and KCN yields 1-cyano-2-benzoyl-1,2-

dihydroisoquinoline.

Chichibabin Reaction: Direct amination with NaNH₂ (harsh) or milder SNAr if a leaving group

(e.g., C1-Cl) is first introduced via N-oxide rearrangement.

Salt Formation (The Hydrochloride)
Protonation of the pyridine nitrogen (N2) creates the hydrochloride salt.[1]

Effect: Increases electron deficiency of the ring, enhancing electrophilicity at C1.

Stability: The HCl salt is hygroscopic and should be stored under desiccant.
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Visualization: Reactivity Logic
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Caption: Functionalization vectors for 7-Chloroisoquinoline: C7 cross-coupling and C1

electrophilic attack.

Experimental Protocols
Protocol 1: Preparation of 7-Chloroisoquinoline
Hydrochloride
This protocol converts the free base to the stable salt form.

Dissolution: Dissolve 1.0 eq (163 mg) of 7-chloroisoquinoline (free base) in 5 mL of

anhydrous diethyl ether or ethyl acetate.

Acidification: Dropwise add 1.1 eq of 2M HCl in diethyl ether (or dioxane) at 0°C under

nitrogen atmosphere.

Precipitation: A white precipitate will form immediately. Stir for 15 minutes.
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Isolation: Filter the solid under vacuum (Schlenk line or Buchner funnel).

Washing: Wash the filter cake with cold anhydrous ether (2 x 2 mL) to remove unreacted free

base.

Drying: Dry under high vacuum for 4 hours. Yield is typically >90%.

Note: If the product is hygroscopic, store in a desiccator.

Protocol 2: Suzuki Coupling at C7 (General Procedure)
Validates the utility of the C-Cl bond.

Setup: Combine 7-chloroisoquinoline (1.0 eq), Arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and

Pd(dppf)Cl₂ (0.05 eq) in a microwave vial.

Solvent: Add degassed Dioxane:Water (4:1).

Reaction: Heat at 90-100°C for 12 hours (or 1 hour in microwave).

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Safety & Handling (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[4]

Storage: Store at 2-8°C. Hygroscopic (HCl salt). Keep away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13263423/docs#7-chloroisoquinoline-hydrochloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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